Cas no 1286743-85-8 (4-Chloro-3,5-bis(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-3,5-bis(trifluoromethyl)pyridine
• CAS No: 1286743-85-8
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 2619331
• PubChem ID: 53845021
• Update Time: 2025-11-02

4-Chloro-3,5-bis(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3,5-bis(trifluoromethyl)pyridine
• 4-Chloro-3,5-bis-trifluoromethyl-pyridine
• 4-Chloro-3,5-bis(trifluoromethyl)pyridine, 97%
• MFCD23382277
• 1286743-85-8
• GLTAFFHZRHFEMG-UHFFFAOYSA-N
• AKOS017344268
• 4-Chloro-3,5-bis(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF6N/c8-5-3(6(9,10)11)1-15-2-4(5)7(12,13)14/h1-2H
• InChI Key： GLTAFFHZRHFEMG-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 248.9779957Da
• Monoisotopic Mass: 248.9779957Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-Chloro-3,5-bis(trifluoromethyl)pyridine

4-Chloro-3,5-bis(trifluoromethyl)pyridine (CAS 1286743-85-8): A Versatile Fluorinated Pyridine Derivative

4-Chloro-3,5-bis(trifluoromethyl)pyridine (CAS 1286743-85-8) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl groups and chlorine substitution, serves as a valuable building block in modern organic synthesis. The presence of multiple electron-withdrawing groups makes this compound particularly interesting for designing molecules with specific electronic properties.

The molecular structure of 4-Chloro-3,5-bis(trifluoromethyl)pyridine features a pyridine ring with strategic substitutions at the 3, 4, and 5 positions. The chlorine atom at position 4 provides an excellent leaving group for nucleophilic substitution reactions, while the two trifluoromethyl groups at positions 3 and 5 contribute to the compound's remarkable stability and lipophilicity. These structural features make it particularly valuable in the development of crop protection agents and pharmaceutical intermediates, addressing current market demands for more efficient and environmentally friendly chemical solutions.

Recent studies highlight the growing importance of fluorinated pyridine compounds in addressing global challenges in healthcare and agriculture. As researchers seek solutions for drug-resistant pathogens and crop yield optimization, compounds like 4-Chloro-3,5-bis(trifluoromethyl)pyridine are becoming increasingly valuable. The compound's ability to modify biological activity through its fluorine atoms makes it particularly relevant in the development of next-generation antimicrobial agents and plant growth regulators.

The synthesis of 4-Chloro-3,5-bis(trifluoromethyl)pyridine typically involves multi-step processes that emphasize the importance of regioselective functionalization and fluorination techniques. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's shift toward green chemistry principles. These advancements are particularly relevant as researchers explore sustainable methods for producing high-value fluorinated compounds.

In pharmaceutical applications, 4-Chloro-3,5-bis(trifluoromethyl)pyridine serves as a key intermediate for developing compounds with improved metabolic stability and target specificity. The trifluoromethyl groups enhance binding affinity to biological targets while the chlorine atom provides a handle for further derivatization. This dual functionality makes the compound particularly valuable in central nervous system drug discovery and oncology research, areas that currently dominate pharmaceutical R&D investments.

The agrochemical industry has shown particular interest in 4-Chloro-3,5-bis(trifluoromethyl)pyridine for developing new generations of pest control agents and herbicides. The compound's structural features contribute to improved rainfastness and systemic activity in plants, addressing farmers' needs for more reliable crop protection solutions. As climate change alters pest populations and resistance patterns, the demand for innovative agrochemical intermediates like this compound continues to grow.

Material science applications of 4-Chloro-3,5-bis(trifluoromethyl)pyridine are emerging, particularly in the development of advanced polymers and electronic materials. The compound's ability to influence electron transport properties makes it interesting for organic semiconductor research, aligning with current trends in flexible electronics and energy storage technologies. Researchers are exploring its potential in creating materials with unique optoelectronic characteristics.

Quality control and analytical characterization of 4-Chloro-3,5-bis(trifluoromethyl)pyridine require specialized techniques due to its fluorine-rich structure. Modern analytical laboratories employ advanced methods such as 19F NMR spectroscopy and high-resolution mass spectrometry to ensure product purity and consistency. These quality assurance measures are critical for researchers who rely on precise specifications when using this compound in sensitive applications.

The market for fluorinated pyridine derivatives like 4-Chloro-3,5-bis(trifluoromethyl)pyridine is experiencing steady growth, driven by increasing R&D investments in life sciences and performance materials. Industry reports suggest particular demand from regions with strong pharmaceutical innovation ecosystems and expanding agricultural sectors. Suppliers are responding by improving production scalability while maintaining strict quality standards for research-grade materials.

Handling and storage recommendations for 4-Chloro-3,5-bis(trifluoromethyl)pyridine emphasize protection from moisture and light exposure to maintain stability. Proper laboratory practices should be followed when working with this compound, including the use of appropriate personal protective equipment. These precautions align with broader industry movements toward enhanced chemical safety protocols in research environments.

Future research directions for 4-Chloro-3,5-bis(trifluoromethyl)pyridine include exploring its potential in catalysis and as a ligand in metal-organic frameworks. The unique electronic properties imparted by its fluorine atoms may enable novel applications in asymmetric synthesis and molecular recognition systems. These developments could further expand the utility of this already versatile chemical building block in cutting-edge scientific applications.

Environmental considerations for 4-Chloro-3,5-bis(trifluoromethyl)pyridine are an active area of investigation, particularly regarding its biodegradation pathways and ecotoxicological profile. Researchers are developing improved methods for waste management and byproduct minimization in its production and use. These efforts reflect the chemical industry's commitment to sustainable practices while meeting the growing demand for specialized fluorinated compounds.

For researchers seeking high-purity 4-Chloro-3,5-bis(trifluoromethyl)pyridine, it's essential to source materials from suppliers with demonstrated expertise in fluorinated heterocycles. Quality indicators include comprehensive analytical documentation and batch-to-batch consistency. The compound's growing importance in multiple research fields underscores the value of reliable supply chains for this specialty chemical.